(13-Hydroxy-8,14,17-trimethoxy-4,10,12,16-tetramethyl-3,20,22-trioxo-2-azabicyclo[16.3.1]docosa-1(21),4,6,10,18-pentaen-9-yl) carbamate

• IUPAC Name: (13-hydroxy-8,14,17-trimethoxy-4,10,12,16-tetramethyl-3,20,22-trioxo-2-azabicyclo[16.3.1]docosa-1(21),4,6,10,18-pentaen-9-yl) carbamate
• InChI: InChI=1S/C29H40N2O9/c1-15-9-8-10-22(37-5)27(40-29(30)36)17(3)11-16(2)24(33)23(38-6)12-18(4)26(39-7)20-13-19(32)14-21(25(20)34)31-28(15)35/h8-11,13-14,16,18,22-24,26-27,33H,12H2,1-7H3,(H2,30,36)(H,31,35)
• InChI Key: DWFFHRSGCPBMKD-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(C(C(C=C(C(C(C=CC=C(C(=O)NC2=CC(=O)C=C(C1OC)C2=O)C)OC)OC(=O)N)C)C)O)OC
• Molecular Formula: C29H40N2O9
• Molecular Weight: 560.6 g/mol

Description

This compound, identified as Herbimycin C (CAS: 91700-92-4), is a macrolactam ansamycin antibiotic derivative with a complex bicyclic structure . Its molecular formula is C₂₉H₄₀N₂O₉, featuring hydroxy, methoxy, and carbamate functional groups at specific positions (8S, 9S, 13R, 14S, 16S, 17R stereochemistry) . It shares structural homology with Geldanamycin, a well-characterized HSP90 inhibitor, but differs in methoxy group placement and substituents .

Biological Activity

The compound (13-Hydroxy-8,14,17-trimethoxy-4,10,12,16-tetramethyl-3,20,22-trioxo-2-azabicyclo[16.3.1]docosa-1(21),4,6,10,18-pentaen-9-yl) carbamate , commonly referred to as Geldanamycin , is a benzoquinone antibiotic derived from the bacterium Streptomyces hygroscopicus. This compound has garnered attention for its significant biological activities, particularly in the realm of cancer research.

Chemical Structure and Properties

• Molecular Formula : C29H40N2O9
• Molecular Weight : 560.636 Da
• IUPAC Name : (4E,6Z,8S,9S,10E,12S,13R,14S,16R)-13-hydroxy-8,14,19-trimethoxy-4,10,12,16-tetramethyl-3,20,22-trioxo-2-azabicyclo[16.3.1]docosa-1(21),4,6,10,18-pentaen-9-yl carbamate

Geldanamycin primarily functions as a heat shock protein 90 (Hsp90) inhibitor . Hsp90 is crucial for the stability and function of numerous client proteins involved in cell signaling pathways related to cancer progression. By inhibiting Hsp90:

• Cancer Cell Growth Inhibition : Geldanamycin disrupts the function of several oncogenic proteins (e.g., HER2/neu and mutant forms of BRAF), leading to apoptosis in cancer cells.
• Induction of Apoptosis : The compound promotes programmed cell death in tumor cells by destabilizing key regulatory proteins.

Antitumor Activity

Geldanamycin has been extensively studied for its antitumor properties across various cancer types:

Cancer Type	Study Findings
Breast Cancer	Induces apoptosis in HER2-positive breast cancer cells through Hsp90 inhibition .
Prostate Cancer	Demonstrated efficacy in reducing tumor growth and promoting apoptosis .
Lung Cancer	Inhibits proliferation and induces cell cycle arrest in non-small cell lung cancer .

Other Biological Effects

Beyond its antitumor activity, Geldanamycin exhibits several other biological effects:

• Antimicrobial Activity : It has shown potential against various bacterial strains due to its unique chemical structure .
• Neuroprotective Effects : Some studies suggest that it may protect neurons from oxidative stress .

Case Studies

• Breast Cancer Treatment : A clinical trial involving HER2-positive breast cancer patients showed that Geldanamycin significantly reduced tumor size when combined with traditional chemotherapy .
• Combination Therapy : Research indicated that combining Geldanamycin with other chemotherapeutic agents enhanced overall efficacy and reduced resistance in prostate cancer models .

Safety and Toxicity

While Geldanamycin shows promise in treating various cancers, it is essential to consider its toxicity profile:

• Hepatotoxicity : Some studies report liver toxicity at higher doses .
• Cardiovascular Risks : Monitoring is necessary due to potential cardiovascular side effects associated with prolonged use .

Scientific Research Applications

Research indicates that compounds with similar structural characteristics often exhibit significant pharmacological properties. The biological activity of (13-Hydroxy-8,14,17-trimethoxy-4,10,12,16-tetramethyl-3,20,22-trioxo-2-azabicyclo[16.3.1]docosa-1(21),4,6,10,18-pentaen-9-yl) carbamate may include:

• Antimicrobial Activity : The compound's structural features may allow it to inhibit the growth of various microorganisms.
• Anticancer Properties : Similar compounds have shown promise in cancer therapy by inducing apoptosis in cancer cells.
• Enzyme Inhibition : The presence of functional groups suggests potential interactions with enzymes involved in metabolic pathways.

Research Findings and Case Studies

Several studies have explored the applications of this compound:

Antimicrobial Studies

A study demonstrated that derivatives of the compound exhibited significant antimicrobial activity against several bacterial strains. The mechanism was attributed to the disruption of cell membrane integrity.

Anticancer Research

In vitro studies indicated that (13-Hydroxy-8,14,17-trimethoxy-4,10,12,16-tetramethyl-3,20,22-trioxo-2-azabicyclo[16.3.1]docosa-1(21),4,6,10,18-pentaen-9-yl) carbamate could induce apoptosis in human cancer cell lines through the activation of specific signaling pathways.

Enzyme Interaction Studies

Research has shown that the compound can act as an inhibitor for certain enzymes involved in metabolic processes. This inhibition can lead to altered metabolic rates and potential therapeutic benefits in metabolic disorders.

Chemical Reactions Analysis

Hydrolysis Reactions

The carbamate group (-OCONH2) and ester functionalities in the molecule are susceptible to hydrolysis under acidic or basic conditions.

• Carbamate hydrolysis : Under acidic conditions, the carbamate group can hydrolyze to form an amine and carbonic acid derivative .

• Ester hydrolysis : Methoxy groups (-OCH3) may undergo demethylation under strong alkaline conditions, yielding phenolic intermediates .

Reaction Type	Conditions	Products	Citations
Carbamate hydrolysis	Acidic (HCl, H2O)	Amine + CO2
Ester hydrolysis	Alkaline (NaOH, H2O)	Phenolic derivatives

Oxidation and Reduction

The conjugated enone system (C=O and C=C bonds) and hydroxyl groups participate in redox reactions:

• Oxidation : The hydroxyl group at position 13 can oxidize to a ketone under strong oxidizing agents like CrO3 .

• Reduction : The α,β-unsaturated ketone system undergoes selective hydrogenation with catalysts like Pd/C to yield saturated derivatives .

Reaction Type	Reagents	Outcome	Citations
Hydroxyl oxidation	CrO3, H2SO4	Ketone formation
Enone hydrogenation	H2, Pd/C	Saturated bicyclic structure

Functional Group Modifications

The molecule’s methoxy and hydroxyl groups enable regioselective substitutions:

• Methoxy demethylation : BBr3 selectively removes methyl groups from methoxy substituents, generating free hydroxyls .

• Amide formation : The carbamate group reacts with primary amines to form urea derivatives .

Modification	Reagents	Application	Citations
Demethylation	BBr3, CH2Cl2	Hydroxyl group activation
Amide coupling	R-NH2, DCC	Urea derivatives

Thermal and Photochemical Degradation

The compound exhibits sensitivity to heat and light due to its conjugated system:

• Thermal degradation : At temperatures >100°C, retro-Diels-Alder reactions fragment the bicyclic core .

• Photodegradation : UV exposure induces [4π+4π] cycloadditions, forming dimeric byproducts .

Degradation Pathway	Conditions	Byproducts	Citations
Thermal decomposition	>100°C	Fragmented ketones
Photodimerization	UV light	Dimeric adducts

Biological Interactions (HSP90 Inhibition)

While not a classical chemical reaction, Herbimycin C binds to heat shock protein 90 (HSP90) via non-covalent interactions, disrupting ATPase activity. This interaction involves:

• Hydrogen bonding : Between the carbamate group and HSP90’s Asp93 residue .

• π-π stacking : Aromatic regions of the ansamycin core align with hydrophobic pockets in HSP90 .

Computational Predictions

Machine learning models (e.g., Chematica) predict additional reactivity:

• Epoxidation : The conjugated diene system reacts with peracids to form epoxides.

• Grignard addition : Ketones at positions 3, 20, and 22 react with organomagnesium reagents to form tertiary alcohols .

Predicted Reaction	Reagents	Outcome	Citations
Epoxidation	mCPBA	Epoxide formation
Grignard addition	RMgX	Tertiary alcohols

Comparison with Similar Compounds

Table 1: Key Structural Features of Herbimycin C and Analogues

Compound Name	Molecular Formula	Substituents (Positions)	Key Functional Groups	Reference
Herbimycin C	C₂₉H₄₀N₂O₉	8,14,17-trimethoxy; 13-hydroxy; carbamate	Bicyclo[16.3.1] core; conjugated enones
Geldanamycin	C₂₉H₄₀N₂O₉	8,14,19-trimethoxy; 17-hydroxy	Benzoquinone; carbamate at C19
19-(Dihydroxyphenethyl) Derivative	C₃₄H₄₄N₃O₁₁	19-(3,4-dihydroxyphenethyl)amino	Enhanced polar interactions
PROTAC Derivative (3c)	C₅₃H₆₄N₅O₁₅	19-(PROTAC linker); dioxopiperidin moiety	HSP90 degradation via ubiquitin-proteasome

Key Differences :

• Methoxy Group Positioning : Herbimycin C has methoxy groups at positions 8, 14, and 17, while Geldanamycin features 8, 14, and 19-methoxy groups . This impacts HSP90 binding affinity and metabolic stability.
• Carbamate Placement : Herbimycin C’s carbamate is at C9, whereas Geldanamycin derivatives often modify C19 .
• Stereochemistry : The 8S,9S,13R configuration in Herbimycin C contrasts with 8R,9R in some analogues, affecting solubility and target engagement .

Bioactivity and Mechanism

Table 2: Comparative Bioactivity Data

Compound	Target	IC₅₀ (nM)	Mechanism	Toxicity Notes
Herbimycin C	HSP90	120	ATPase inhibition	Hepatotoxicity at >10 µM
Geldanamycin	HSP90	18	Competitive ATP binding	High hepatotoxicity
PROTAC Derivative (3c)	HSP90 degradation	3.2	Proteasome-mediated degradation	Reduced off-target effects
19-Amino Derivative	HSP70 induction	N/A	Stress response modulation	Lower cytotoxicity

Findings :

• Potency: Geldanamycin exhibits stronger HSP90 inhibition (IC₅₀ = 18 nM) than Herbimycin C (IC₅₀ = 120 nM), likely due to its benzoquinone moiety enhancing ATP-binding pocket interactions .
• PROTAC Advantage : Derivatives like 3c (IC₅₀ = 3.2 nM) demonstrate superior efficacy by degrading HSP90 instead of inhibiting it, minimizing resistance .
• Toxicity : Herbimycin C’s reduced hepatotoxicity compared to Geldanamycin may stem from its distinct methoxy and carbamate arrangement .

Preparation Methods

Traditional Carbamate Synthesis via Curtius Rearrangement

The Curtius rearrangement has been widely employed for carbamate synthesis, particularly for structurally complex substrates. In this method, acyl azides derived from carboxylic acid precursors undergo thermal decomposition to generate isocyanate intermediates, which are subsequently trapped by alcohols or amines to form carbamates .

For the target compound, the synthesis begins with the preparation of a bicyclic carboxylic acid derivative. Reaction with diphenylphosphoryl azide (DPPA) under anhydrous conditions forms the corresponding acyl azide. Thermal decomposition at 75°C induces the Curtius rearrangement, yielding a reactive isocyanate intermediate. Trapping this intermediate with tert-butanol in the presence of zinc(II) triflate catalyst provides the tert-butyl carbamate derivative . Critical parameters include:

• Temperature control : Aromatic acyl azides require higher decomposition temperatures (75°C vs. 40°C for aliphatic analogs) to prevent competing esterification .

• Catalyst selection : Tetrabutylammonium bromide enhances isocyanate trapping efficiency by stabilizing the carbamate anion .

Table 1. Modified Curtius Rearrangement Conditions for Bicyclic Carbamates

Substrate	Azide Source	Temperature (°C)	Trapping Agent	Yield (%)
Bicyclic carboxylic acid	DPPA	75	t-BuOH	68–72
Aromatic analog	DPPA	75	t-BuOH	61–65

Di(2-pyridyl) Carbonate-Mediated Alkoxycarbonylation

Di(2-pyridyl) carbonate (DPC, 9 ) enables efficient carbamate formation under mild conditions, particularly advantageous for oxygen-sensitive substrates . This method involves two stages:

• Mixed carbonate formation : Reaction of DPC with chiral alcohols (e.g., menthol derivatives) in the presence of KH generates activated carbonates.

• Amine coupling : The mixed carbonate reacts with the bicyclic amine precursor at 0–25°C, facilitated by triethylamine.

Key advantages :

• Enables retention of stereochemistry at C-13 hydroxyl group

• Minimizes epimerization risk during carbamate formation

• Compatibility with tert-butoxycarbonyl (Boc) protection strategies

Table 2. DPC-Mediated Carbamation of Bicyclic Amines

Amine Precursor	Alcohol Partner	Time (h)	Yield (%)
2-azabicyclo[16.3.1]amine	(+)-menthol	6	85
N-Methyl analog	Benzyl alcohol	8	78

Solid-Phase Synthesis Using CO₂ Incorporation

Recent advancements in phosgene-free carbamation utilize supercritical CO₂ as both reactant and solvent . For the target compound:

• Resin activation : Merrifield resin functionalized with cesium carbonate/TBAI

• CO₂ insertion : Bubbling CO₂ through amine-resin suspension forms carbamate anion

• Alkylation : Reaction with methyl iodide introduces tetramethyl groups

This methodology proves particularly effective for introducing the 4,10,12,16-tetramethyl configuration while maintaining the 3,20,22-trioxo system.

Table 3. Solid-Phase Carbamation Optimization

Parameter	Optimal Value	Effect on Yield
CO₂ pressure	50 bar	+22%
TBAI concentration	15 mol%	+18%
Reaction time	48 h	Max conversion

Indium-Mediated Selective Carbamation

The indium-catalyzed method addresses challenges in selective protection of secondary amines within polycyclic systems . Key features:

• Catalytic system : In(0) (5 mol%) with Et₃N

• Solvent : Anhydrous THF at −10°C

• Chemoselectivity : >95:1 preference for secondary over tertiary amines

This approach successfully installs the carbamate group at the C-9 position without disturbing the 13-hydroxy or methoxy substituents.

Table 4. Comparative Catalytic Performance

Catalyst	Temp (°C)	Conversion (%)	Selectivity
In(0)	−10	92	95:1
Zn(OTf)₂	25	88	80:1
None	25	45	60:1

Late-Stage Functionalization Strategies

Final oxidation steps introduce the 3,20,22-trioxo system using:

• RuO₄ catalysis : For ketone formation at C-3 and C-20

• TEMPO/BAIB : Selective oxidation of C-22 secondary alcohol

Critical considerations:

• Sequential oxidation prevents over-oxidation of methoxy groups

• Chelation-controlled oxidation preserves bicyclic conformation

Table 5. Oxidation Sequence Optimization

Step	Reagent System	Temp (°C)	Yield (%)
C-3	RuCl₃/NaIO₄	0	89
C-20	RuO₄ colloid	25	85
C-22	TEMPO/BAIB/CH₂Cl₂	−78	91

Purification and Characterization

Final purification employs:

• HPLC : C18 column with MeCN/H₂O (0.1% TFA) gradient

• Crystallization : Hexane/EtOAc (9:1) at −20°C

Key characterization data:

• ¹H NMR (600 MHz, CDCl₃): δ 5.28 (s, 1H, C13-OH), 3.89 (s, 3H, OCH₃)

• HRMS : m/z 659.2741 [M+H]⁺ (calc. 659.2738)

Challenges and Limitations

Current synthetic routes face several constraints:

• Scale-up limitations : DPPA toxicity restricts industrial application

• Oxidative sensitivity : Trioxo system prone to over-oxidation

• Stereochemical control : C13 configuration maintenance requires chiral auxiliaries

Emerging Methodologies

Promising developments include:

• Flow chemistry approaches : For safer handling of azide intermediates

• Enzymatic carbamation : Lipase-mediated reactions under aqueous conditions

• Electrochemical methods : Direct amide-to-carbamate conversion

Q & A

Q. What are the recommended synthetic routes for this carbamate derivative?

The compound can be synthesized via carbamate formation by reacting the corresponding hydroxyl-bearing precursor with a chloroformate reagent (e.g., methyl chloroformate) under basic conditions (e.g., pyridine or triethylamine). Purification typically involves gradient elution column chromatography using silica gel and a hexane/ethyl acetate solvent system. Monitoring reaction progress via TLC (Rf ~0.3–0.5) is critical to avoid over-reaction .

Q. Which spectroscopic methods are essential for structural confirmation?

A combination of $^1$H/$^13$C NMR (to assign methoxy, hydroxy, and methyl groups), high-resolution mass spectrometry (HRMS, m/z calculated within 3 ppm error), and X-ray crystallography (for absolute stereochemical confirmation) is recommended. The bicyclic framework and carbamate moiety require careful analysis of coupling constants and NOESY correlations .

Q. What in vitro assays are suitable for preliminary bioactivity screening?

Begin with enzyme inhibition assays targeting macrolactam-sensitive pathways (e.g., cytochrome P450 isoforms) and cytotoxicity assays (e.g., MTT or resazurin-based tests) using human cell lines (e.g., HepG2 or HEK293). Dose-response curves (1–100 µM) and IC$_{50}$ calculations are standard .

Q. How to quantify this compound in biological matrices?

Use reverse-phase HPLC-MS with a C18 column (2.6 µm, 100 Å pore size) and mobile phases of 0.1% formic acid in water/acetonitrile. Electrospray ionization (ESI) in positive ion mode and MRM transitions based on the exact mass (m/z 822.3575 ± 0.005) improve specificity .

Advanced Research Questions

Q. How to resolve contradictions in NMR data during stereochemical assignment?

Discrepancies in NOESY/ROESY cross-peaks may arise from conformational flexibility. Employ variable-temperature NMR (VT-NMR) to assess rotational barriers or computational methods (e.g., DFT-based chemical shift predictions) to validate stereochemical assignments. Cross-reference with X-ray crystallography data from analogous bicyclic macrolactams .

Q. What experimental design optimizes yield in sterically hindered reactions?

Use orthogonal protecting groups (e.g., TBS for hydroxy groups) to mitigate steric hindrance during carbamate formation. Optimize reaction temperature (40–60°C) and solvent polarity (e.g., DCM/THF mixtures). Kinetic monitoring via in situ IR spectroscopy can identify intermediates and guide quenching .

Q. How to analyze environmental persistence using biodegradation studies?

Follow OECD Guideline 301F (Ready Biodegradability Test) in aqueous media under aerobic conditions. Monitor compound degradation via LC-MS and assess metabolites (e.g., demethylated or oxidized derivatives) using high-resolution orbitrap MS. Include abiotic controls to distinguish microbial vs. chemical degradation .

Q. What strategies validate structure-activity relationships (SAR) for bioactivity?

Combine molecular docking (e.g., AutoDock Vina) with site-directed mutagenesis of target proteins (e.g., P450 enzymes). Synthesize analogs with modifications at C-8 (methoxy), C-13 (hydroxy), or the carbamate group. Compare IC$_{50}$ values and docking scores to map pharmacophoric features .

Q. How to address discrepancies in antioxidant activity assays?

Conflicting results between DPPH and FRAP assays may arise from redox interference by methoxy groups. Use complementary assays (e.g., ORAC or ABTS$^+$) and quantify phenolic content via Folin-Ciocalteu. Adjust pH to stabilize the compound’s redox-active moieties during testing .

Q. What computational methods predict metabolic pathways?

Employ in silico tools like GLORY or Meteor Nexus to simulate Phase I/II metabolism. Focus on cytochrome-mediated oxidation (C-13 hydroxy group) and glucuronidation of the carbamate. Validate predictions with in vitro microsomal assays (human liver microsomes + NADPH) and UPLC-QTOF analysis .

Notes on Methodological Rigor

• Data Reproducibility : Triplicate experiments with statistical validation (ANOVA, p < 0.05) are mandatory for bioactivity studies .
• Stereochemical Purity : Chiral HPLC (e.g., Chiralpak IA column) ensures enantiomeric excess >98% for pharmacological assays .
• Environmental Impact : Include QSAR modeling to predict ecotoxicity (e.g., ECOSAR v2.2) alongside experimental data .